Cas no 2305255-66-5 (3-(aminomethyl)azetidine-1-sulfonyl fluoride hydrochloride)

• Product Name: 3-(aminomethyl)azetidine-1-sulfonyl fluoride hydrochloride
• CAS No: 2305255-66-5
• MF: C₄H₁₀ClFN₂O₂S
• MW: 204.650802135468
• CID: 4786994
• Update Time: 2025-06-12

3-(aminomethyl)azetidine-1-sulfonyl fluoride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)azetidine-1-sulfonyl fluoride hydrochloride

• Inchi： 1S/C4H9FN2O2S.ClH/c5-10(8,9)7-2-4(1-6)3-7;/h4H,1-3,6H2;1H
• InChI Key： FEWFWYLKRSXWRA-UHFFFAOYSA-N
• SMILES： S(N1CC(CN)C1)(=O)(=O)F.Cl

Additional information on 3-(aminomethyl)azetidine-1-sulfonyl fluoride hydrochloride

3-(Aminomethyl)azetidine-1-sulfonyl Fluoride Hydrochloride: An Overview of Its Properties and Applications

3-(Aminomethyl)azetidine-1-sulfonyl fluoride hydrochloride (CAS No. 2305255-66-5) is a versatile compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an azetidine ring, a sulfonyl fluoride functional group, and a hydrochloride salt form. These properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The azetidine ring is a four-membered heterocyclic compound that is known for its high reactivity and conformational rigidity. This rigidity can be advantageous in drug design, as it can help to lock specific conformations that are crucial for binding to target proteins. The sulfonyl fluoride functional group is highly reactive and can participate in a variety of chemical reactions, including nucleophilic substitution and elimination reactions. This reactivity makes 3-(aminomethyl)azetidine-1-sulfonyl fluoride hydrochloride a valuable building block in the synthesis of complex molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is beneficial for both synthetic processes and biological applications. This solubility property is particularly important in pharmaceutical research, where compounds need to be easily dissolved and administered in various formulations.

Recent studies have highlighted the potential of 3-(aminomethyl)azetidine-1-sulfonyl fluoride hydrochloride in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases. The researchers found that the unique combination of the azetidine ring and the sulfonyl fluoride group provided enhanced binding affinity and selectivity towards the target enzymes.

In another study, researchers at a leading pharmaceutical company explored the use of 3-(aminomethyl)azetidine-1-sulfonyl fluoride hydrochloride in the development of prodrugs. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. The high reactivity of the sulfonyl fluoride group allows for precise control over the activation process, making it an ideal candidate for prodrug design. This approach has shown promise in improving the pharmacokinetic properties and reducing the side effects of existing drugs.

The safety profile of 3-(aminomethyl)azetidine-1-sulfonyl fluoride hydrochloride has also been extensively studied. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility, which are essential factors for its use in pharmaceutical applications. These findings have paved the way for further clinical trials to evaluate its efficacy and safety in human subjects.

In conclusion, 3-(aminomethyl)azetidine-1-sulfonyl fluoride hydrochloride (CAS No. 2305255-66-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, high reactivity, and favorable solubility properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the field.